1,2-Dimyristoyl-sn-glycerol
1,2-Dimyristoyl-sn-glycerol
1, 2-Dimyristoyl-sn-glycerol, also known as diacylglycerol or 1, 2-ditetradecanoyl-sn-glycerol, belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. Thus, 1, 2-dimyristoyl-sn-glycerol is considered to be a diradylglycerol lipid molecule. 1, 2-Dimyristoyl-sn-glycerol is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2-Dimyristoyl-sn-glycerol has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, 1, 2-dimyristoyl-sn-glycerol is primarily located in the membrane (predicted from logP). In humans, 1, 2-dimyristoyl-sn-glycerol is involved in phosphatidylcholine biosynthesis PC(14:0/14:0) pathway and phosphatidylethanolamine biosynthesis pe(14:0/14:0) pathway. 1, 2-Dimyristoyl-sn-glycerol is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(14:0/14:0/15:0) pathway, de novo triacylglycerol biosynthesis TG(14:0/14:0/14:0) pathway, de novo triacylglycerol biosynthesis TG(14:0/14:0/16:1(9Z)) pathway, and de novo triacylglycerol biosynthesis TG(14:0/14:0/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway.
1,2-ditetradecanoyl-sn-glycerol is a 1,2-diacyl-sn-glycerol in which both acyl groups are tetradecanoyl (myristoyl). It is a 1,2-diacyl-sn-glycerol and a diacylglycerol 28:0. It derives from a tetradecanoic acid.
1,2-ditetradecanoyl-sn-glycerol is a 1,2-diacyl-sn-glycerol in which both acyl groups are tetradecanoyl (myristoyl). It is a 1,2-diacyl-sn-glycerol and a diacylglycerol 28:0. It derives from a tetradecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
60562-16-5
VCID:
VC0053044
InChI:
InChI=1S/C31H60O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-28-29(27-32)36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3/t29-/m0/s1
SMILES:
CCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCCC
Molecular Formula:
C31H60O5
Molecular Weight:
512.8 g/mol
1,2-Dimyristoyl-sn-glycerol
CAS No.: 60562-16-5
Reference Standards
VCID: VC0053044
Molecular Formula: C31H60O5
Molecular Weight: 512.8 g/mol
CAS No. | 60562-16-5 |
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Product Name | 1,2-Dimyristoyl-sn-glycerol |
Molecular Formula | C31H60O5 |
Molecular Weight | 512.8 g/mol |
IUPAC Name | [(2S)-3-hydroxy-2-tetradecanoyloxypropyl] tetradecanoate |
Standard InChI | InChI=1S/C31H60O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-28-29(27-32)36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3/t29-/m0/s1 |
Standard InChIKey | JFBCSFJKETUREV-LJAQVGFWSA-N |
Isomeric SMILES | CCCCCCCCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCCCCCCCC |
SMILES | CCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCCC |
Canonical SMILES | CCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCCC |
Appearance | Assay:≥98%A crystalline solid |
Physical Description | Solid |
Description | 1, 2-Dimyristoyl-sn-glycerol, also known as diacylglycerol or 1, 2-ditetradecanoyl-sn-glycerol, belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. Thus, 1, 2-dimyristoyl-sn-glycerol is considered to be a diradylglycerol lipid molecule. 1, 2-Dimyristoyl-sn-glycerol is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2-Dimyristoyl-sn-glycerol has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, 1, 2-dimyristoyl-sn-glycerol is primarily located in the membrane (predicted from logP). In humans, 1, 2-dimyristoyl-sn-glycerol is involved in phosphatidylcholine biosynthesis PC(14:0/14:0) pathway and phosphatidylethanolamine biosynthesis pe(14:0/14:0) pathway. 1, 2-Dimyristoyl-sn-glycerol is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(14:0/14:0/15:0) pathway, de novo triacylglycerol biosynthesis TG(14:0/14:0/14:0) pathway, de novo triacylglycerol biosynthesis TG(14:0/14:0/16:1(9Z)) pathway, and de novo triacylglycerol biosynthesis TG(14:0/14:0/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway. 1,2-ditetradecanoyl-sn-glycerol is a 1,2-diacyl-sn-glycerol in which both acyl groups are tetradecanoyl (myristoyl). It is a 1,2-diacyl-sn-glycerol and a diacylglycerol 28:0. It derives from a tetradecanoic acid. |
Synonyms | Tetradecanoic Acid (1S)-1-(Hydroxymethyl)-1,2-ethanediyl Ester; (S)-Tetradecanoic Acid 1-(Hydroxymethyl)-1,2-ethanediyl Ester; 1,2-Di-O-dimyristoyl-sn-glycerol; sn-1,2-Dimyristin; sn-1,2-Dimyristoylglycerol |
PubChem Compound | 10369168 |
Last Modified | Nov 11 2021 |
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